![molecular formula C13H13N3O2 B1270510 3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid CAS No. 436088-89-0](/img/structure/B1270510.png)
3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid
Overview
Description
“3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” is a chemical compound with the CAS Number: 436088-89-0. It has a molecular weight of 243.27 and its linear formula is C13 H13 N3 O2 .
Molecular Structure Analysis
The molecular structure of “3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” is represented by the linear formula C13 H13 N3 O2 . This indicates that the molecule is composed of 13 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms.
Physical And Chemical Properties Analysis
“3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.
Scientific Research Applications
Chemical Research
“3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” is a chemical compound with the CAS Number: 436088-89-0 . It is often used in chemical research due to its unique structure and properties .
Dye-Sensitized Solar Cells
One of the significant applications of pyridine-based compounds like “3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” is in the field of dye-sensitized solar cells . Pyridine derivatives are used as a donor group in the design of donor-π-acceptor dyes .
Photovoltaic Efficiency Improvement
The light harvesting efficiency of dye-sensitized solar cells can be improved using pyridine-based compounds . This increases the photovoltaic efficiency of the designed dye .
Photon Emission Efficiency
Certain dyes, including those containing “3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid”, spend less time in the excited state, which means they emit photons more efficiently than other dyes .
Intramolecular Charge Transfer
The compound can facilitate intramolecular charge transfer between molecules, which is crucial in many chemical and physical processes .
Energy Conversion
In the context of solar energy conversion, “3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid” can play a role in the design of dyes for dye-sensitized solar cells .
Safety And Hazards
properties
IUPAC Name |
3-amino-4-(pyridin-3-ylmethylamino)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c14-11-6-10(13(17)18)3-4-12(11)16-8-9-2-1-5-15-7-9/h1-7,16H,8,14H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHWWFBSFFVDUPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CNC2=C(C=C(C=C2)C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60355609 |
Source
|
| Record name | 3-Amino-4-{[(pyridin-3-yl)methyl]amino}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-[(pyridin-3-ylmethyl)-amino]-benzoic acid | |
CAS RN |
436088-89-0 |
Source
|
| Record name | 3-Amino-4-{[(pyridin-3-yl)methyl]amino}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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